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Compound of Interest

Compound Name:
2-Bromo-4-methylphenyl

isothiocyanate

Cat. No.: B091095 Get Quote

Technical Support Center: 2-Bromo-4-
methylphenyl isothiocyanate
This technical support center provides guidance on the safe handling and disposal of 2-
Bromo-4-methylphenyl isothiocyanate waste. The information is compiled from safety data

sheets of structurally similar compounds and should be used in conjunction with your

institution's specific safety protocols.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Bromo-4-methylphenyl isothiocyanate?

A1: Based on data for analogous isothiocyanates, 2-Bromo-4-methylphenyl isothiocyanate
is considered hazardous.[1] The primary hazards include:

Toxicity: Toxic if swallowed.

Corrosivity: Causes severe skin burns and eye damage.[1]

Sensitization: May cause an allergic skin reaction and may cause allergy or asthma

symptoms or breathing difficulties if inhaled.[1]

Combustibility: It is a combustible liquid.[1]
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Environmental Hazards: Toxic to aquatic life with long-lasting effects.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure personal safety, the following PPE is mandatory:

Eye/Face Protection: Wear tight-sealing safety goggles and a face shield.[1]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and a lab coat.[1][2] Ensure

gloves are inspected prior to use.

Respiratory Protection: In case of inadequate ventilation or aerosol formation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter

for organic gases and vapors.[1]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

Q3: What should I do in case of accidental exposure?

A3: Immediate action is crucial in case of exposure:

If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or doctor.

Rinse mouth.[1]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water or shower

for at least 15 minutes. Immediately call a physician.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.

Immediately call a POISON CENTER or doctor.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call an ophthalmologist.[1]

Q4: How should I handle a spill of 2-Bromo-4-methylphenyl isothiocyanate?

A4: In the event of a spill:

Evacuate non-essential personnel from the area.
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Ensure adequate ventilation and remove all sources of ignition.[3]

Wear the appropriate PPE as described in Q2.

Contain the spill using an inert absorbent material (e.g., Chemizorb®, sand, or diatomaceous

earth).[4]

Collect the absorbed material and place it into a suitable, labeled, and sealed container for

hazardous waste disposal.[5]

Clean the affected area thoroughly.

Do not let the product enter drains.

Q5: What is the proper procedure for disposing of 2-Bromo-4-methylphenyl isothiocyanate
waste?

A5: 2-Bromo-4-methylphenyl isothiocyanate and its contaminated materials must be

disposed of as hazardous waste.[4][5]

Waste Collection: Collect all waste (pure compound, solutions, and contaminated materials)

in a designated, properly labeled, and sealed container.[5][6] The container must be

compatible with the chemical.[6]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name,

and any other information required by your institution.[5]

Storage: Store the sealed waste container in a secure and well-ventilated area, away from

incompatible materials.[3][7]

Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor to arrange for pickup and disposal.[5] Do not

dispose of this chemical down the drain or in regular trash.[5]
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Issue Possible Cause Solution

Skin or eye irritation despite

wearing PPE

Improperly fitted or damaged

PPE. Accidental contact during

handling.

Immediately follow first aid

procedures (See FAQ Q3). Re-

evaluate the type and fit of

your PPE. Ensure proper

technique when donning and

doffing gloves.

A strong, pungent odor is

detected

Inadequate ventilation. A

possible spill or leak.

Work under a chemical fume

hood. If a spill is suspected,

follow the spill cleanup

procedure (See FAQ Q4).

Check all container seals for

integrity.

The compound has changed

color or consistency

Exposure to moisture or other

incompatible materials.

The compound may be

moisture-sensitive.[1] Store in

a tightly closed container in a

dry and well-ventilated place.

[2] Be aware of incompatible

materials such as acids, water,

strong oxidizing agents, strong

bases, alcohols, and amines.

[1]

Quantitative Data Summary
Due to the absence of a specific Safety Data Sheet for 2-Bromo-4-methylphenyl
isothiocyanate, the following table summarizes data from structurally similar compounds. This

data should be used for guidance only.
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Property
2-Bromophenyl
isothiocyanate

4-Bromo-2-
methylphenyl
isothiocyanate

Phenyl
isothiocyanate

Molecular Formula C₇H₄BrNS C₈H₆BrNS[8] C₇H₅NS

Molecular Weight 214.08 g/mol [9] 228.11 g/mol 135.19 g/mol

Boiling Point
257 °C / 770 mmHg

(lit.)[9]
Not available 221 °C / 429.8 °F[1]

Melting Point
Not applicable (liquid)

[9]
42.5-48.5 °C[8] -21 °C / -5.8 °F[1]

Flash Point
113 °C (235.4 °F) -

closed cup[9]
Not available 87 °C / 188.6 °F[1]

Density
1.591 g/mL at 25 °C

(lit.)[9]
Not available 1.13 g/cm³

Experimental Protocols
Protocol for Handling and Use

Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition. Have spill cleanup materials and

first aid supplies accessible.

Handling: Conduct all work with 2-Bromo-4-methylphenyl isothiocyanate in a certified

chemical fume hood. Avoid inhalation of vapors or mists. Prevent contact with skin and eyes.

[7]

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area, away from incompatible materials.[1][2]

Protocol for Waste Disposal
Segregation: Segregate waste containing 2-Bromo-4-methylphenyl isothiocyanate from

other waste streams.
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Containment: Use a designated, leak-proof, and clearly labeled hazardous waste container.

Labeling: Affix a hazardous waste label to the container with the full chemical name and any

other required information.

Accumulation: Store the waste container in a designated satellite accumulation area.

Disposal Request: When the container is full or ready for disposal, contact your institution's

EHS department or a licensed waste disposal contractor for pickup.
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Experimental Workflow for 2-Bromo-4-methylphenyl isothiocyanate
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Caption: Experimental Workflow for 2-Bromo-4-methylphenyl isothiocyanate.
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Hazard Mitigation Logic
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Caption: Hazard Mitigation Logic Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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